Cas no 303111-46-8 (1-phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine)
1-phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL294780
- 1-Phenyl-4-(2-phenyl-oxazol-4-ylmethyl)-piperazine
- 2-Phenyl-4-(4-phenylpiperazinomethyl)oxazole
- EN300-26867381
- 303111-46-8
- 1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine
- CCG-314810
- BDBM50091894
- Z104576924
- AKOS033005712
- 1-phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine
-
- Inchi: 1S/C20H21N3O/c1-3-7-17(8-4-1)20-21-18(16-24-20)15-22-11-13-23(14-12-22)19-9-5-2-6-10-19/h1-10,16H,11-15H2
- InChI Key: YJLMHUBBYHISAU-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC(=C1)CN1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 319.168462302g/mol
- Monoisotopic Mass: 319.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 32.5Ų
1-phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26867381-0.1g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26867381-0.25g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26867381-0.5g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26867381-1g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 90% | 1g |
$628.0 | 2023-09-11 | |
| Enamine | EN300-26867381-2.5g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26867381-5g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 90% | 5g |
$1821.0 | 2023-09-11 | |
| Enamine | EN300-26867381-10g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 90% | 10g |
$2701.0 | 2023-09-11 | |
| Enamine | EN300-26867381-0.05g |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| 1PlusChem | 1P0297EX-50mg |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 90% | 50mg |
$715.00 | 2024-05-06 | |
| 1PlusChem | 1P0297EX-100mg |
1-phenyl-4-[(2-phenyl-1,3-oxazol-4-yl)methyl]piperazine |
303111-46-8 | 90% | 100mg |
$746.00 | 2023-12-17 |
1-phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 1-phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine
Introduction to 1-Phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine (CAS No. 303111-46-8)
1-Phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine (CAS No. 303111-46-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and features a unique combination of phenyl and oxazolyl moieties. The structural complexity and functional versatility of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 1-Phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine consists of a piperazine ring substituted with a phenyl group and a 2-phenyl-1,3-oxazolyl moiety. The presence of these functional groups imparts specific pharmacological properties to the compound, making it an interesting subject for both academic research and industrial applications. Recent studies have highlighted its potential as a modulator of various biological pathways, including those involved in neurotransmission and cellular signaling.
In the realm of medicinal chemistry, 1-Phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine has been investigated for its potential as a lead compound in the development of new drugs. One notable area of research is its interaction with serotonin receptors. Serotonin is a key neurotransmitter involved in mood regulation, sleep, and other physiological processes. Compounds that can modulate serotonin receptors have shown promise in the treatment of psychiatric disorders such as depression and anxiety. Studies have demonstrated that 1-Phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine exhibits selective binding to serotonin receptors, particularly the 5-HT2A subtype, which is implicated in various neuropsychiatric conditions.
Beyond its potential as a serotonin receptor modulator, 1-Phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine has also been explored for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic conditions such as arthritis. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 1-Phenyl-4-(2-phenyl-1,3-oxazol-4-y l)methylpiperazine may have therapeutic applications in the management of inflammatory diseases.
The pharmacokinetic properties of 1-P henyl - 4 - ( 2 - phen yl - 1 , 3 - ox az ol - 4 - yl ) meth yl p ip er az ine are another important aspect of its evaluation as a potential drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for its use as an oral medication. Additionally, it demonstrates low toxicity and good safety margins in preclinical studies, further supporting its potential for clinical development.
In terms of clinical trials, early-phase studies have been conducted to assess the safety and efficacy of 1-P hen yl - 4 - ( 2 - phen yl - 1 , 3 - ox az ol - 4 - yl ) meth yl p ip er az ine in human subjects. Preliminary results have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with depression and anxiety disorders. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy across different patient populations.
The synthesis of 1-P hen yl - 4 - ( 2 - phen yl - 1 , 3 - ox az ol - 4 - yl ) meth yl p ip er az ine involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of piperazine with appropriate phenyl-substituted aldehydes or ketones followed by cyclization to form the oxazolyl ring. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.
In conclusion, 1-P hen yl - 4 - ( 2 - phen yl - 1 , 3 - ox az ol - 4 - yl ) meth yl p ip er az ine (CAS No. 303111-468) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting serotonin receptors and inflammatory pathways. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
303111-46-8 (1-phenyl-4-(2-phenyl-1,3-oxazol-4-yl)methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)